Cas no 897734-53-1 (3-((4-chlorophenyl)(4-methylpiperazin-1-yl)methyl)-1-ethyl-4-hydroxy-6-methylpyridin-2(1H)-one)

• Product Name: 3-((4-chlorophenyl)(4-methylpiperazin-1-yl)methyl)-1-ethyl-4-hydroxy-6-methylpyridin-2(1H)-one
• CAS No: 897734-53-1
• MF: C₂₀H₂₆ClN₃O₂
• MW: 375.892343997955
• CID: 6208777
• PubChem ID: 54692527
• Update Time: 2025-07-20

3-((4-chlorophenyl)(4-methylpiperazin-1-yl)methyl)-1-ethyl-4-hydroxy-6-methylpyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3-((4-chlorophenyl)(4-methylpiperazin-1-yl)methyl)-1-ethyl-4-hydroxy-6-methylpyridin-2(1H)-one
• F2074-0354
• 897734-53-1
• AKOS002389568
• 3-[(4-chlorophenyl)-(4-methylpiperazin-1-yl)methyl]-1-ethyl-4-hydroxy-6-methylpyridin-2-one

• Inchi： 1S/C20H26ClN3O2/c1-4-24-14(2)13-17(25)18(20(24)26)19(15-5-7-16(21)8-6-15)23-11-9-22(3)10-12-23/h5-8,13,19,25H,4,9-12H2,1-3H3
• InChI Key： XVFCWCBXJZDWFE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1=C(C=C(C)N(CC)C1=O)O)N1CCN(C)CC1

Computed Properties

• Exact Mass: 375.1713548g/mol
• Monoisotopic Mass: 375.1713548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 47Ų

Additional information on 3-((4-chlorophenyl)(4-methylpiperazin-1-yl)methyl)-1-ethyl-4-hydroxy-6-methylpyridin-2(1H)-one

Introduction to 3-((4-chlorophenyl)(4-methylpiperazin-1-yl)methyl)-1-ethyl-4-hydroxy-6-methylpyridin-2(1H)-one and Its Significance in Modern Chemical Biology

The compound with the CAS number 897734-53-1 and the product name 3-((4-chlorophenyl)(4-methylpiperazin-1-yl)methyl)-1-ethyl-4-hydroxy-6-methylpyridin-2(1H)-one represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its intricate structural framework, has garnered significant attention due to its potential applications in pharmaceutical research and drug development. The presence of multiple pharmacophoric moieties, including a piperazine ring and a pyridinone core, makes it a promising candidate for further exploration in medicinal chemistry.

In recent years, the field of chemical biology has witnessed remarkable advancements, particularly in the design and synthesis of novel heterocyclic compounds. The structural motif of 3-((4-chlorophenyl)(4-methylpiperazin-1-yl)methyl)-1-ethyl-4-hydroxy-6-methylpyridin-2(1H)-one aligns well with the current trends in drug discovery, where molecules with diverse biological activities are highly sought after. The compound's unique blend of functional groups offers a rich scaffold for modulating biological pathways, making it a valuable asset in the quest for new therapeutic agents.

The synthesis of this compound involves a series of well-defined chemical transformations that highlight the expertise required in organic chemistry. The incorporation of a 4-chlorophenyl group and a 4-methylpiperazine moiety introduces specific interactions with biological targets, which are crucial for achieving desired pharmacological effects. Additionally, the presence of an ethyl group and hydroxymethyl substituents further enhances the compound's potential as a lead molecule in drug development.

Recent studies have demonstrated the importance of pyridinone derivatives in medicinal chemistry due to their broad spectrum of biological activities. These compounds have been shown to exhibit properties such as kinase inhibition, anti-inflammatory effects, and antimicrobial activity. The specific structural features of 3-((4-chlorophenyl)(4-methylpiperazin-1-yl)methyl)-1-ethyl-4-hydroxy-6-methylpyridin-2(1H)-one, including its pyridinone core and piperazine ring, make it an intriguing candidate for further investigation in these areas.

The pharmacological profile of this compound is further enhanced by its ability to interact with various biological targets. The 4-chlorophenyl group, for instance, has been shown to modulate receptor binding affinity, while the 4-methylpiperazine moiety contributes to central nervous system activity. These interactions are critical for designing molecules that can effectively target specific diseases or conditions.

In addition to its pharmacological potential, 3-((4-chlorophenyl)(4-methylpiperazin-1-yl)methyl)-1-ethyl-4-hydroxy-6-methylpyridin-2(1H)-one also exhibits interesting chemical properties that make it suitable for further derivatization. The presence of multiple reactive sites allows for the introduction of additional functional groups, enabling the generation of a library of analogs with tailored biological activities. This flexibility is particularly valuable in high-throughput screening campaigns aimed at identifying novel drug candidates.

The compound's structural complexity also presents opportunities for exploring new synthetic methodologies. Advanced techniques in organic synthesis can be employed to optimize the synthetic route, improving yield and purity while minimizing side reactions. Such advancements are essential for ensuring that subsequent biological evaluations are conducted on high-quality material.

The role of computational chemistry in the study of this compound cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding modes and interactions with biological targets. These predictions provide valuable insights into the compound's mechanism of action and guide further optimization efforts. By integrating experimental data with computational studies, researchers can accelerate the discovery process and enhance the likelihood of success in drug development.

The potential applications of 3-((4-chlorophenyl)(4-methylpiperazin-1-yl)methyl)-1-ethniclhydroxy6methylpyridin2(1H) one extend beyond traditional pharmaceutical uses. Its unique structural features make it a promising candidate for developing novel agrochemicals or biocidal agents. Additionally, its ability to interact with biological targets suggests potential applications in diagnostic imaging or as a tool compound for studying disease mechanisms.

In conclusion, the compound with CAS number 89773453, known as 3((44chlorophenyl)(44methylpiprazin11metyl)methy11ethy14hydroxy6metylpyridin21H) one, represents a significant advancement in chemical biology. Its intricate structure and diverse functional groups make it a versatile molecule with broad applications in pharmaceutical research and drug development. Further exploration into its pharmacological properties and synthetic possibilities holds great promise for advancing our understanding of disease mechanisms and developing new therapeutic strategies.